Cas no 27129-86-8 (1-(bromomethyl)-3,5-dimethylbenzene)

• Product Name: 1-(bromomethyl)-3,5-dimethylbenzene
• CAS No: 27129-86-8
• MF: C₉H₁₁Br
• MW: 199.087641954422
• MDL: MFCD00013539
• CID: 53078
• PubChem ID: 329764235
• Update Time: 2025-04-18

1-(bromomethyl)-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-3,5-dimethylbenzene
• 3,5-Dimethylbenzyl bromide
• ALPHA-Bromomesitylene
• 1-bromomethyl-3,5-dimethylbenzene
• 3,5-dimethyl-1-bromomethylbenzene
• 3,5-Me2C6H3CH2Br
• α-Bromomesitylene
• benzene, 1-(bromomethyl)-3,5-dimethyl-
• timtec-bb sbb008310
• a-bromomesitylene
• 5-bromomethyl-m-xylene
• 3,5-dimethylbenzyl brromide
• 3,5-Dimethylbenzylbromide
• .alpha.-Bromomesitylene
• QXDHXCVJGBTQMK-UHFFFAOYSA-N
• 5-(bromomethyl)-1,3-dimethylbenzene
• PubChem9979
• 3,5dimethylbenzyl bromide
• 3,5-dimethyl benzylbromide
• 3,5-dimethylbenzyI bromide
• 3,5-dimethyl benzyl bromide
• KSC201S0R
• DTXSID70181592
• FT-0622119
• 1-(bromomethyl)-3,5-dimethyl-benzene
• SCHEMBL502038
• CS-W002092
• AM20060585
• 3,5-Dimethylbenzyl bromide, >=97.0% (GC)
• 1-(Bromomethyl)-3,5-dimethylbenzene;Benzene, 1-(bromomethyl)-3,5-dimethyl-
• AKOS000121560
• 27129-86-8
• BCP21668
• A818923
• J-511357
• 3,5-Dimethylbenzyl Bromide, Pract.
• MFCD00013539
• EN300-16610
• A5293
• DTXCID10104083
• STL557195
• DB-047167
• BBL103385
• 1-(bromomethyl)-3,5-dimethylbenzene

• MDL： MFCD00013539
• Inchi： 1S/C9H11Br/c1-7-3-8(2)5-9(4-7)6-10/h3-5H,6H2,1-2H3
• InChI Key： QXDHXCVJGBTQMK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C=C(C)C=1
• BRN： 1857343

Computed Properties

• Exact Mass: 198.00400
• Monoisotopic Mass: 198.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow low melting point crystal
• Density: 1.2949 (estimate)
• Melting Point: 37-39 °C (lit.)
• Boiling Point: 101-103 ºC (8 mmHg)
• Flash Point: 109-110℃/14mm
• Refractive Index: 1.5482 (estimate)
• PSA: 0.00000
• LogP: 3.19830
• Solubility: Not determined

1-(bromomethyl)-3,5-dimethylbenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：3265
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides